Cas no 2137567-00-9 (Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]-)
Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]-
-
- Inchi: 1S/C14H26N2O/c1-14(2,12-6-8-15-9-7-12)10-16-13(17)11-4-3-5-11/h11-12,15H,3-10H2,1-2H3,(H,16,17)
- InChI Key: NTXATOMMHYCTDR-UHFFFAOYSA-N
- SMILES: C1(C(NCC(C)(C2CCNCC2)C)=O)CCC1
Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-376956-0.05g |
N-[2-methyl-2-(piperidin-4-yl)propyl]cyclobutanecarboxamide |
2137567-00-9 | 95.0% | 0.05g |
$888.0 | 2025-03-16 | |
| Enamine | EN300-376956-0.1g |
N-[2-methyl-2-(piperidin-4-yl)propyl]cyclobutanecarboxamide |
2137567-00-9 | 95.0% | 0.1g |
$930.0 | 2025-03-16 | |
| Enamine | EN300-376956-0.25g |
N-[2-methyl-2-(piperidin-4-yl)propyl]cyclobutanecarboxamide |
2137567-00-9 | 95.0% | 0.25g |
$972.0 | 2025-03-16 | |
| Enamine | EN300-376956-0.5g |
N-[2-methyl-2-(piperidin-4-yl)propyl]cyclobutanecarboxamide |
2137567-00-9 | 95.0% | 0.5g |
$1014.0 | 2025-03-16 | |
| Enamine | EN300-376956-1.0g |
N-[2-methyl-2-(piperidin-4-yl)propyl]cyclobutanecarboxamide |
2137567-00-9 | 95.0% | 1.0g |
$1057.0 | 2025-03-16 | |
| Enamine | EN300-376956-2.5g |
N-[2-methyl-2-(piperidin-4-yl)propyl]cyclobutanecarboxamide |
2137567-00-9 | 95.0% | 2.5g |
$2071.0 | 2025-03-16 | |
| Enamine | EN300-376956-5.0g |
N-[2-methyl-2-(piperidin-4-yl)propyl]cyclobutanecarboxamide |
2137567-00-9 | 95.0% | 5.0g |
$3065.0 | 2025-03-16 | |
| Enamine | EN300-376956-10.0g |
N-[2-methyl-2-(piperidin-4-yl)propyl]cyclobutanecarboxamide |
2137567-00-9 | 95.0% | 10.0g |
$4545.0 | 2025-03-16 |
Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]-
Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- (CAS No. 2137567-00-9): A Comprehensive Overview
Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- (CAS No. 2137567-00-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as N-[2-methyl-2-(4-piperidinyl)propyl]cyclobutanecarboxamide, belongs to the class of cyclobutanecarboxamides and is characterized by its unique structural features and potential therapeutic applications.
The chemical structure of Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- consists of a cyclobutane ring linked to a piperidine moiety through a propyl group. This structural arrangement imparts specific physicochemical properties that are crucial for its biological activity. The cyclobutane ring provides rigidity and conformational constraints, while the piperidine moiety contributes to the compound's ability to interact with various biological targets.
Recent studies have highlighted the potential of Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- in modulating specific neurotransmitter systems. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT1A receptor. Serotonin receptors play a critical role in regulating mood, anxiety, and cognitive functions. Preclinical studies have shown that N-[2-methyl-2-(4-piperidinyl)propyl]cyclobutanecarboxamide exhibits selective agonist activity at the 5-HT1A receptor, which may have implications for the treatment of psychiatric disorders such as depression and anxiety.
In addition to its serotonin receptor activity, Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- has also been investigated for its potential as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain responses in animal models of nociception. The mechanism underlying its analgesic effects is thought to involve modulation of central and peripheral pain pathways, possibly through interactions with opioid receptors or other pain-related signaling molecules.
The pharmacokinetic profile of Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. In vitro and in vivo experiments have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further development as a therapeutic agent.
Safety and toxicity assessments are crucial steps in the drug development process. Preclinical toxicity studies of Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- have indicated that it is well-tolerated at therapeutic doses. However, further investigations are needed to fully evaluate its safety profile in humans. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in various patient populations.
The potential applications of Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- extend beyond psychiatric and pain management disorders. Researchers are exploring its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.
In conclusion, Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]- (CAS No. 2137567-00-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its mechanisms of action and clinical utility, this compound may pave the way for new treatments in various medical conditions.
2137567-00-9 (Cyclobutanecarboxamide, N-[2-methyl-2-(4-piperidinyl)propyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)